Cas no 2137627-38-2 (1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2137627-38-2
• MF: C₂₃H₂₃NO₅
• MW: 393.432426691055
• CID: 6508020
• PubChem ID: 165479008
• Update Time: 2025-08-02

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-oxocyclohexane-1-carboxylic acid
• EN300-1083710
• 2137627-38-2
• 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-oxocyclohexane-1-carboxylic acid

• Inchi： 1S/C23H23NO5/c25-15-9-11-23(12-10-15,21(26)27)14-24-22(28)29-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-14H2,(H,24,28)(H,26,27)
• InChI Key： XVKGOORGDBFIKP-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 393.15762283g/mol
• Monoisotopic Mass: 393.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.7Ų

Additional information on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-oxocyclohexane-1-carboxylic acid

Research Briefing on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-oxocyclohexane-1-carboxylic acid (CAS: 2137627-38-2)

The compound 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-oxocyclohexane-1-carboxylic acid (CAS: 2137627-38-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid derivative structure, is being explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Recent studies highlight its role as a versatile building block in solid-phase peptide synthesis (SPPS), where its unique chemical properties facilitate efficient coupling and deprotection steps.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of cyclic peptides with enhanced stability and bioavailability. The study emphasized the compound's ability to introduce conformational constraints, thereby improving the pharmacological properties of peptide-based therapeutics. The CAS number 2137627-38-2 was specifically referenced in the context of optimizing synthetic protocols to achieve higher yields and purity.

Another notable application of this compound was reported in a Nature Chemical Biology paper, where it was employed as a key intermediate in the development of protease inhibitors. The research team utilized the Fmoc-protected carboxyl group to selectively modify the inhibitor's scaffold, resulting in compounds with nanomolar affinity for their target enzymes. This underscores the molecule's potential in designing next-generation enzyme inhibitors with improved specificity and reduced off-target effects.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR), have further elucidated the structural and functional attributes of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-oxocyclohexane-1-carboxylic acid. These studies have confirmed its stability under various physiological conditions, making it a promising candidate for in vivo applications. Additionally, computational modeling has provided insights into its binding interactions, aiding in the rational design of novel therapeutics.

In conclusion, the growing body of research on this compound highlights its multifaceted role in modern drug development. Its applications span from peptide synthesis to enzyme inhibition, with ongoing studies exploring its potential in targeted drug delivery systems. As the field advances, further investigations into its pharmacokinetics and toxicological profile will be essential to fully realize its therapeutic potential.